Cas no 1393579-28-6 (6-methyl-2-(methylamino)-3-quinolinecarboxaldehyde)

• Product Name: 6-methyl-2-(methylamino)-3-quinolinecarboxaldehyde
• CAS No: 1393579-28-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2136116
• Update Time: 2023-11-19

6-methyl-2-(methylamino)-3-quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(methylamino)-3-Quinolinecarboxaldehyde
• ZFHUCNMZYJZVCZ-UHFFFAOYSA-N
• 6-methyl-2-(methylamino)quinoline-3-carbaldehyde
• CID 86669813
• 3-Quinolinecarboxaldehyde, 6-methyl-2-(methylamino)-
• 6-methyl-2-(methylamino)-3-quinolinecarboxaldehyde

• Inchi： 1S/C12H12N2O/c1-8-3-4-11-9(5-8)6-10(7-15)12(13-2)14-11/h3-7H,1-2H3,(H,13,14)
• InChI Key： ZFHUCNMZYJZVCZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(NC)N=C2C=CC(C)=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 384.7±42.0 °C(Predicted)
• pka: 5.54±0.50(Predicted)